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Compound of Interest

2-Bromopyridine N-oxide
Compound Name:

hydrobromide
CAS No.: 206860-49-3
Cat. No.: B1273010

Get Quote

\ J

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with 2-Bromopyridine N-oxide hydrobromide. The
following protocols are designed to ensure the safe handling, use, and disposal of this
compound, grounded in established safety principles and regulatory guidelines. This document
moves beyond a simple checklist to explain the rationale behind each procedural step,
fostering a deep understanding of safe laboratory practices.

Hazard Identification and Risk Assessment

2-Bromopyridine N-oxide hydrobromide is a chemical compound that requires careful
handling due to its potential health hazards. According to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), this compound is classified as an irritant.[1][2]

GHS Hazard Statements:
e H315: Causes skin irritation.[2][3]

o H319: Causes serious eye irritation.[2]
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e H335: May cause respiratory irritation.[2]

The signal word for this chemical is "Warning".[2] These classifications underscore the
importance of stringent safety measures to prevent exposure. The hydrobromide salt form may
also introduce additional considerations, such as the potential to release hydrogen bromide gas
upon decomposition, which is corrosive and toxic.[4]

Core Principles of Risk Mitigation:

e Engineering Controls: The primary line of defense is to handle the material in a controlled
environment.

o Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent direct
contact.

o Administrative Controls: Adherence to standard operating procedures (SOPs) and proper
training are crucial.

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE plan is non-negotiable when handling 2-Bromopyridine N-oxide
hydrobromide. The following table outlines the minimum required PPE.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields are mandatory. A
face shield should be worn
over goggles when there is a
significant risk of splashing.[5]

[6]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[5]

Hand Protection

Chemically resistant gloves
such as nitrile or neoprene are
recommended.[7] Always
inspect gloves for damage
before use and change them

frequently.

Provides a barrier against skin
contact, which can cause
irritation.[4][5]

Body Protection

A flame-retardant lab coat, fully
buttoned, is required.[7] For
larger quantities or higher-risk
procedures, consider a

chemical-resistant apron.

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a
respirator's use.[5] Use a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and acid
gases if dust or aerosols are

generated.[5]

Prevents inhalation of the
compound, which can cause

respiratory tract irritation.[1][2]

Operational Plan: From Receipt to Reaction
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A systematic workflow is essential for minimizing risk. The following diagram and procedural
steps outline the safe handling of 2-Bromopyridine N-oxide hydrobromide throughout its
lifecycle in the laboratory.
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Waste Generation
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Waste Handllv ng & Storage

Place in a Labeled,
Sealed Hazardous
Waste Container

Store in a Designhated
Secondary Containment
Area

Final Disposal

Arrange for Pickup by a
Licensed Hazardous
Waste Contractor

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Bromopyridine N-oxide hydrobromide.

Disposal Protocol:

o Waste Collection:

o Collect all waste materials, including unused product and anything contaminated with it
(e.g., gloves, weigh paper, absorbent pads), in a clearly labeled, sealed, and compatible
hazardous waste container. [4] * Do not mix this waste with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) department.

o Storage:
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o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials. [8]

e Disposal:

o Dispose of the hazardous waste through a licensed and certified hazardous waste
disposal contractor. [6] * Follow all local, state, and federal regulations for chemical waste
disposal. [6] * Never dispose of 2-Bromopyridine N-oxide hydrobromide down the drain
or in the regular trash. [4][6]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation First Aid Response

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i ) )

the upper and lower eyelids. Seek immediate

medical attention. [1][5]

Immediately flush the skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact ] ) )
contaminated clothing and shoes. Seek medical

attention if irritation persists. [1][5]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention. [1][5]
Do NOT induce vomiting. If the person is

) conscious and alert, rinse their mouth and drink

Ingestion . . .
2-4 cupfuls of milk or water. Seek immediate
medical attention. [1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of 2-
Bromopyridine N-oxide Hydrobromide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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